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Compound of Interest

Compound Name:
6-Quinolinecarboxaldehyde, 4-

ethoxy-

CAS No.: 879323-78-1

Cat. No.: B8311057

Get Quote

CAS Registry Number: 879323-78-1[1]

Executive Summary & Chemical Identity
6-Quinolinecarboxaldehyde, 4-ethoxy- (CAS 879323-78-1) is a specialized heterocyclic

building block primarily utilized in the synthesis of antiproliferative agents and kinase inhibitors.

[1] Distinguished by its quinoline core functionalized with an aldehyde at the C6 position and an

ethoxy group at the C4 position, it serves as a critical electrophilic intermediate for

Knoevenagel condensations and reductive aminations in medicinal chemistry.

Its structural uniqueness lies in the 4-ethoxy substituent, which modulates the lipophilicity

(LogP) and electron density of the quinoline ring system, influencing the binding affinity of

downstream pharmaceutical candidates, particularly in the development of Cyclin-Dependent

Kinase 1 (CDK1) inhibitors.
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Property Specification

CAS Number 879323-78-1

IUPAC Name 4-ethoxyquinoline-6-carbaldehyde

Molecular Formula C₁₂H₁₁NO₂

Molecular Weight 201.22 g/mol

SMILES CCOC1=C2C=CC(=CC2=NC=C1)C=O[2][3]

InChI Key FCAGRXFTJQMQGV-UHFFFAOYSA-N

Appearance Off-white to yellow solid

Predicted LogP ~2.53

H-Bond Acceptors 3 (N, O-ethoxy, O-aldehyde)

H-Bond Donors 0

Synthesis & Manufacturing Protocols
The synthesis of 4-ethoxy-6-quinolinecarboxaldehyde requires precise regiochemical control.

The most robust route cited in patent literature (e.g., US20060063805A1) utilizes a Lithium-

Halogen Exchange strategy, which avoids the poor regioselectivity often associated with direct

Vilsmeier-Haack formylation on the 4-ethoxyquinoline scaffold.

Core Synthetic Pathway (Diagram)
The following workflow illustrates the conversion of 6-bromo-4-quinolinol to the target aldehyde.
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4-Ethoxy-6-quinolinecarboxaldehyde
(Target)
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Figure 1: Synthetic route via lithiation-formylation sequence.
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Detailed Experimental Protocol
Step 1: Synthesis of 4-ethoxy-6-bromoquinoline

Reagents: 6-Bromo-4-hydroxyquinoline (1.0 eq), Ethyl Iodide (1.2 eq), Potassium Carbonate

(2.0 eq), DMF (anhydrous).

Procedure: Dissolve 6-bromo-4-hydroxyquinoline in DMF. Add

and stir at room temperature for 30 minutes. Dropwise add ethyl iodide. Heat the mixture to
60°C for 4-6 hours.

Workup: Pour into ice water. Filter the precipitate, wash with water, and dry in vacuo. This

yields the O-alkylated intermediate (CAS 879323-77-0). Note: Control temperature to

minimize N-alkylation side products.

Step 2: Formylation via Lithiation

Setup: Flame-dried 3-neck flask under Argon atmosphere.

Reagents: 4-Ethoxy-6-bromoquinoline (1.0 eq),

-Butyllithium (1.1 eq, 2.5M in hexanes), DMF (anhydrous, 3.0 eq), THF (anhydrous).

Procedure:

Dissolve the bromo-intermediate in anhydrous THF and cool to -78°C (dry ice/acetone

bath).

Add

-BuLi dropwise over 20 minutes, maintaining internal temperature below -70°C. Stir for 30-
60 minutes to generate the lithiated species.

Add anhydrous DMF dropwise. The solution may change color (often yellow/orange).

Stir at -78°C for 1 hour, then allow to warm to 0°C.

Quench: Quench with saturated aqueous
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.

Isolation: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

, and concentrate.[4] Purify via silica gel chromatography (Hexanes/EtOAc gradient).

Medicinal Chemistry Applications
The primary utility of 4-ethoxy-6-quinolinecarboxaldehyde is as a "warhead" precursor in the

design of Cyclin-Dependent Kinase (CDK) inhibitors and other anti-cancer therapeutics. The

aldehyde group serves as a handle for condensation reactions to attach various

pharmacophores.

Mechanism of Action: CDK1 Inhibition
Derivatives synthesized from this aldehyde, specifically thiazolinone conjugates, have

demonstrated potency against CDK1. The 4-ethoxy group is critical for occupying the

hydrophobic pocket of the kinase ATP-binding site, providing selectivity over other kinases.

Drug Design Workflow (Diagram)
This diagram depicts the utilization of the aldehyde in a Knoevenagel condensation to form

active CDK1 inhibitors.
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Figure 2: Medicinal chemistry workflow for CDK1 inhibitor synthesis.

Key Reaction: Knoevenagel Condensation
Reactants: 4-Ethoxy-6-quinolinecarboxaldehyde + Active Methylene Compound (e.g.,

Thiazolidinone).

Catalyst: Piperidine (base) and Benzoic Acid (acid) buffer system.

Conditions: Reflux in Toluene or Ethanol.

Outcome: Formation of a benzylidene double bond, creating a conjugated system essential

for the planar geometry required for DNA intercalation or kinase pocket insertion.

Analytical Characterization
To validate the identity of CAS 879323-78-1, researchers should look for the following

diagnostic spectroscopic signals.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8311057/docs?utm_src=pdf-body-img#technical-profile-6-quinolinecarboxaldehyde-4-ethoxy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8311057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR (DMSO-d₆, 400 MHz) - Diagnostic Peaks:

Aldehyde (-CHO): Singlet at

10.1 – 10.2 ppm.

Quinoline C2-H: Doublet at

~8.8 ppm (deshielded by Nitrogen).

Ethoxy (-OCH₂-): Quartet at

~4.3 ppm.

Ethoxy (-CH₃): Triplet at

~1.5 ppm.

Mass Spectrometry (ESI+):

[M+H]⁺: 202.23 m/z.

IR Spectroscopy:

C=O Stretch: Strong band at 1680–1700 cm⁻¹ (Aldehyde).

C-O Stretch: ~1250 cm⁻¹ (Aryl ether).

Safety & Handling (GHS)
While specific toxicological data for this derivative is limited, it should be handled as a potent

organic intermediate similar to other quinoline aldehydes.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Precautionary Measures:

Handle under inert atmosphere (Nitrogen/Argon) to prevent oxidation of the aldehyde to

the carboxylic acid (4-ethoxy-6-quinolinecarboxylic acid).

Store at 2-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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